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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(Z)2S,4R-Sacubitril is recognized as an impurity of Sacubitril, a neprilysin inhibitor used in

combination with valsartan for the treatment of heart failure.[1] Accurate and consistent

preparation of stock solutions is a critical first step for any in vitro or in vivo experiment to

ensure the reliability and reproducibility of results. This document provides detailed protocols

for the preparation, storage, and handling of (Z)2S,4R-Sacubitril stock solutions for research

purposes.

Chemical and Physical Properties
Properly preparing a stock solution begins with understanding the physicochemical properties

of the compound. Key properties for (Z)2S,4R-Sacubitril are summarized in the table below.

Note that different isomers of Sacubitril exist, and it is crucial to use the correct molecular

weight and other properties corresponding to the specific compound being used.[2][3][4][5][6]
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Property Value Source(s)

Molecular Formula C24H27NO5 [1]

Molecular Weight 409.47 g/mol [1]

Appearance Oil

Solubility
DMSO: 100 mg/mL (244.22

mM)
[1]

Ethanol: Soluble (General

Sacubitril)
[7]

Water: Insoluble (General

Sacubitril)
[7]

Note: The solubility of (Z)2S,4R-Sacubitril in Dimethyl Sulfoxide (DMSO) can be significantly

affected by moisture.[1] It is strongly recommended to use newly opened, anhydrous, or low-

water content DMSO for the preparation of stock solutions.[1][7] Complete dissolution may

require sonication.[1]

Experimental Workflows & Signaling Pathways
The following diagram illustrates the standard workflow for preparing a stock solution from a

powdered compound.
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Stock Solution Preparation Workflow

Weigh Compound

Add Solvent to Compound

Precise Mass

Select Solvent
(e.g., Anhydrous DMSO)

Calculated Volume

Dissolve Completely
(Vortex / Sonicate)

Aliquot into Vials

Clear Solution

Store at Recommended
Temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing (Z)2S,4R-Sacubitril stock solution.
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Experimental Protocols
4.1. Materials and Equipment

(Z)2S,4R-Sacubitril (solid form)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber glass or polypropylene cryogenic vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

4.2. Protocol 1: Preparation of a High-Concentration (100 mg/mL) DMSO Stock Solution

This protocol is for creating a high-concentration primary stock that can be used for subsequent

dilutions.

Preparation: Work in a clean, dry environment. Allow the vial of (Z)2S,4R-Sacubitril to
equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound using an analytical

balance.

Solvent Addition: For every 10 mg of (Z)2S,4R-Sacubitril, add 100 µL of anhydrous DMSO.

Dissolution: Cap the vial securely and vortex thoroughly. If the solid does not fully dissolve,

place the vial in an ultrasonic water bath for short intervals until the solution is clear.[1]

Final Check: Visually inspect the solution to ensure there are no undissolved particulates.

4.3. Protocol 2: Preparation of Molar Stock Solutions (e.g., 10 mM)
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This protocol uses the molecular weight to create a stock solution with a precise molar

concentration.

Calculation: Use the following formula to determine the required volume of solvent:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For a 10 mM (0.010 M) solution using 1 mg (0.001 g) of (Z)2S,4R-Sacubitril (MW =

409.47 g/mol ):

Volume (L) = 0.001 g / (409.47 g/mol * 0.010 mol/L) = 0.0002442 L = 244.2 µL

Procedure: a. Accurately weigh 1 mg of (Z)2S,4R-Sacubitril into a sterile vial. b. Carefully

add 244.2 µL of anhydrous DMSO to the vial. c. Cap the vial and vortex until the solid is fully

dissolved. Use sonication if necessary.

The table below provides pre-calculated solvent volumes for preparing common molar stock

solutions.[8]

Desired Concentration Mass of Compound Volume of DMSO to Add

1 mM 1 mg 2.4422 mL

5 mM 1 mg 0.4884 mL (488.4 µL)

10 mM 1 mg 0.2442 mL (244.2 µL)

10 mM 5 mg 1.2211 mL

4.4. Protocol 3: Preparation of Aqueous Working Solutions

Since (Z)2S,4R-Sacubitril is practically insoluble in water, working solutions for cell culture or

other aqueous-based assays must be prepared by diluting the DMSO stock solution.

Dilution: Perform a serial dilution of the DMSO stock solution into your final aqueous medium

(e.g., cell culture media, phosphate-buffered saline).

Solvent Concentration: Ensure the final concentration of DMSO in the working solution is

minimal (typically <0.1% v/v), as DMSO can have physiological effects on experimental
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systems.

Immediate Use: Prepare aqueous working solutions fresh for each experiment and use them

immediately to avoid precipitation.

Storage and Stability
Proper storage is essential to maintain the integrity of the compound.

Solid Compound: Store the solid form of (Z)2S,4R-Sacubitril at -20°C for up to 3 years.

Stock Solutions:

Aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.[7]

Store the aliquots in tightly sealed vials.

For long-term storage, store at -80°C for up to 2 years.[1]

For short-term storage, store at -20°C for up to 1 year.[1]

Safety Precautions
Handle (Z)2S,4R-Sacubitril in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for the compound for complete safety and handling

information.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/_Z_2S,4R-Sacubitril.html
https://www.biocompare.com/pfu/111790/soids/2426409/Chemicals_and_Reagents/Sacubitril
https://chemicea.com/product/(2r,4s)-sacubitril
https://chemicea.com/product/(2r,4s)-sacubitril
https://www.synzeal.com/en/2r4s-sacubitril
https://precision.fda.gov/ginas/app/ui/substances/ee0052cd-bb97-45ea-845a-bf0102f74582
https://www.pharmaffiliates.com/en/761373-05-1-2s-4r-sacubitril-pa1966510.html
https://www.selleckchem.com/products/sacubitril.html
https://www.medchemexpress.com/_Z_2S,4R-Sacubitril.html?locale=ko-KR
https://www.benchchem.com/product/b15584828/docs#application-notes-and-protocols-preparation-of-z-2s-4r-sacubitril-stock-solutions
https://www.benchchem.com/product/b15584828/docs#application-notes-and-protocols-preparation-of-z-2s-4r-sacubitril-stock-solutions
https://www.benchchem.com/product/b15584828/docs#application-notes-and-protocols-preparation-of-z-2s-4r-sacubitril-stock-solutions
https://www.benchchem.com/product/b15584828/docs#application-notes-and-protocols-preparation-of-z-2s-4r-sacubitril-stock-solutions
https://www.benchchem.com/product/b15584828?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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